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Compound of Interest

Compound Name: Z-Gly-OMe
CAS No.: 158457-27-3
Cat. No.: B172995
Get Quote
. J

This technical guide provides a comprehensive overview of N-Benzyloxycarbonylglycine methyl
ester (Z-Gly-OMe), a crucial building block in synthetic organic chemistry and pharmaceutical
development. Tailored for researchers, scientists, and professionals in drug development, this
document details the compound's chemical structure, physicochemical properties, synthesis
protocols, and its application in peptide synthesis.

Core Compound Identity and Properties

Z-Gly-OMe, also known as methyl 2-(phenylmethoxycarbonylamino)acetate, is a derivative of
the amino acid glycine. The benzyloxycarbonyl (Z) group serves as a protecting group for the
amine functionality, allowing for controlled reactions in complex syntheses. Its chemical formula
is C11H13NOa.

The structure of Z-Gly-OMe is represented by the SMILES string:
COC(=0)CNC(=0)OCC1=CC=CC=C1.

Physicochemical and Identification Data
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A summary of the key quantitative data for Z-Gly-OMe is presented in the table below,
compiled from various chemical suppliers and databases.

Property Value

Chemical Formula C11H13NOa

Molecular Weight 223.22 g/mol [1][2]

CAS Number 1212-53-9[1][3][4]

Appearance Colorless to light yellowish oil or solid[1][3]
Melting Point 22-26 °C[2]

Boiling Point 364.1 °C at 760 mmHg[2]

Density 1.19 g/cm3[2]

Purity = 97% (HPLC)[1][4]

Storage Conditions 2-8 °C, sealed in dry, dark place[1]

Experimental Protocols

Detailed methodologies for the synthesis of Z-Gly-OMe and its application in dipeptide
formation are provided below. These protocols are representative and may require optimization
based on specific laboratory conditions and reagent purity.

Synthesis of Z-Gly-OMe

The synthesis of Z-Gly-OMe is typically achieved through the N-protection of glycine methyl
ester. Acommon method involves the Schotten-Baumann reaction conditions.

Materials:
e Glycine methyl ester hydrochloride (H-Gly-OMe-HCI)
e Benzyl chloroformate (Cbz-Cl)

e Sodium carbonate (NazCOs) or another suitable base
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Dichloromethane (DCM) or Ethyl acetate (EtOAc)
Water
Brine (saturated NaCl solution)

Anhydrous sodium sulfate (NazSOa4) or magnesium sulfate (MgSOa)

Procedure:

Preparation of Glycine Methyl Ester Free Base: Dissolve glycine methyl ester hydrochloride
in water and cool the solution to 0 °C in an ice bath.

Slowly add a saturated solution of sodium carbonate with vigorous stirring until the solution
becomes basic (pH ~9-10).

Extract the aqueous layer multiple times with dichloromethane or ethyl acetate.

Combine the organic extracts and dry over anhydrous sodium sulfate. Filter and concentrate
the solution under reduced pressure to yield the glycine methyl ester free base. Use this
immediately in the next step.

N-Protection Reaction: Dissolve the freshly prepared glycine methyl ester in
dichloromethane and cool to 0 °C.

To this solution, add benzyl chloroformate dropwise while maintaining the temperature at 0
°C.

Simultaneously, add a solution of sodium carbonate in water to neutralize the HCI generated
during the reaction and maintain a basic pH.

Allow the reaction to stir at 0 °C for 1-2 hours and then at room temperature overnight.

Work-up and Purification: Transfer the reaction mixture to a separatory funnel. Wash the
organic layer sequentially with 1 M HCI, water, saturated sodium bicarbonate solution, and
finally with brine.[5]
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» Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under
reduced pressure to obtain the crude Z-Gly-OMe.

e The product can be further purified by silica gel column chromatography if necessary.

Application in Dipeptide Synthesis: Synthesis of Z-Gly-
Phe-OMe

Z-Gly-OMe serves as a fundamental building block in solution-phase peptide synthesis.[1] The
following protocol details its use in the synthesis of a protected dipeptide, Z-Gly-Phe-OMe,
using a carbodiimide coupling agent.

Materials:

Z-Gly-OMe
e L-Phenylalanine methyl ester hydrochloride (H-Phe-OMe-HCI)

» N,N'-Dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide
hydrochloride (EDC)

e 1-Hydroxybenzotriazole (HOBLt)

¢ N-Methylmorpholine (NMM) or Diisopropylethylamine (DIPEA)

e Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)
e Aqueous solutions for work-up (1 M HCI, saturated NaHCOs, brine)
e Anhydrous sodium sulfate (Na2S0a4)

Procedure:

e Amino Component Preparation: In a round-bottom flask, dissolve L-Phenylalanine methyl
ester hydrochloride (1.05 equivalents) in anhydrous DCM. Cool the solution to 0 °C.[5]

o Add N-Methylmorpholine (1.05 equivalents) dropwise to neutralize the hydrochloride salt and
form the free amine. Stir the mixture for 15-20 minutes at 0 °C.[5]
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» Carboxyl Component Activation: In a separate flask, dissolve Z-Gly-OMe (1.0 equivalent)
and HOBt (1.0 equivalent) in anhydrous DCM. Cool the solution to 0 °C.[5]

e Add a solution of DCC (1.05 equivalents) in DCM dropwise to the carboxyl component
mixture. A white precipitate of dicyclohexylurea (DCU) will form. Stir for 30 minutes at 0 °C.

[415]

o Coupling Reaction: Add the neutralized amino component solution from step 2 to the
activated carboxyl component mixture from step 4.

» Allow the reaction to stir at 0 °C for 2 hours, then let it warm to room temperature and stir
overnight.[4]

o Work-up and Purification: Filter the reaction mixture to remove the precipitated DCU.[4]
» Wash the filtrate sequentially with 1 M HCI, water, saturated NaHCOs, and brine.[5]

» Dry the organic layer over anhydrous Na2SOa, filter, and concentrate under reduced
pressure.

e The crude product, Z-Gly-Phe-OMe, can be purified by recrystallization (e.g., from ethyl
acetate/hexanes) or silica gel column chromatography.[4][5]

Visualized Workflow: Dipeptide Synthesis

The following diagram illustrates the logical workflow for the solution-phase synthesis of a
dipeptide using Z-Gly-OMe as the N-protected amino acid component.
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Caption: Workflow for Z-Gly-Phe-OMe dipeptide synthesis.
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Applications in Research and Development

Z-Gly-OMe is a versatile reagent with several key applications in scientific research:

o Peptide Synthesis: It is a fundamental building block for creating specific peptide sequences
for studies in biochemistry, pharmacology, and materials science.[1]

o Drug Development: The compound plays a role in the development of pharmaceutical
agents, particularly in the synthesis of peptide-based drugs and in the creation of prodrugs to
enhance the bioavailability and efficacy of active ingredients.[1]

e Bioconjugation: Z-Gly-OMe can be used in bioconjugation processes, which involve linking
biomolecules to other molecules to improve drug delivery systems or for creating diagnostic
tools.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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